Cas no 1838-19-3 (9-Octadecen-1-amine)

9-Octadecen-1-amine Properties

Names and Identifiers

• 9-Octadecen-1-amine
• (E)-octadec-9-en-1-amine
• 1-Amino-octadecen-(9)
• Elaidinamin
• n-octadec-9-enylamine
• Octadec-9-enylamin
• SKF-38094
• NSC 66461
• NS00003746
• CHEMBL2110897
• octadec-9-en-1-amine
• SCHEMBL783705
• AKOS015894469
• SK&F 38094
• AI3-26645
• 9-Octadecenylamine
• 1838-19-3
• CS-0297523
• EN300-173316
• SCHEMBL19789
• 22146-67-4
• SR-01000944995-1
• 1-Amino-9-octadecene
• SR-01000944995
• +Expand

• InChIKey： QGLWBTPVKHMVHM-MDZDMXLPSA-N
• Inchi： InChI=1S/C18H37N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h9-10H,2-8,11-19H2,1H3/b10-9+
• SMILES： C(N)CCCCCCC/C=C/CCCCCCCC

Computed Properties

• Exact Mass: 267.29281
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 15
• Monoisotopic Mass: 267.292600184g/mol
• Heavy Atom Count: 19
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 6.68290
• PSA: 26.02
• Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
• Density: 0.828±0.06 g/cm3 (20 ºC 760 Torr),